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Navigating Research at Los Alamos: A Technical
Support Guide

Los Alamos, NM - To streamline the experimental process for researchers, scientists, and drug
development professionals, a new technical support center has been established. This
resource provides comprehensive troubleshooting guides and frequently asked questions
(FAQs) to address common logistical hurdles encountered when conducting experiments at the
world-class user facilities of Los Alamos National Laboratory (LANL).

This guide offers detailed information on user proposal and access timelines, shipping and
handling of sensitive materials, site access and badging procedures, and data management
protocols. Visual workflows and data tables are included to provide clear and easily digestible
information.

Getting Started: User Access and Timelines

Access to LANL's user facilities, including the Los Alamos Neutron Science Center (LANSCE),
the Center for Integrated Nanotechnologies (CINT), and the National High Magnetic Field
Laboratory (NHMFL) Pulsed Field Facility, is a multi-step process. Researchers are
encouraged to familiarize themselves with the following timelines to ensure a smooth
experimental process.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1666505?utm_src=pdf-interest
https://www.benchchem.com/product/b1666505?utm_src=pdf-body
https://www.benchchem.com/product/b1666505?utm_src=pdf-body
https://www.benchchem.com/product/b1666505?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

Stage

Description

Estimated Timeline

Proposal Submission

Users submit a proposal
detailing the intended
research. For non-proprietary
work, this undergoes a peer-

review process.

Varies by facility and proposal

call.

Proposal Review

Proposals are reviewed for
scientific merit and technical

feasibility.

Approximately 2 weeks post-

review deadline.[1]

Beam Time Scheduling

Instrument scientists consult
with users to schedule beam

time.

2 weeks post-review.[1]

Schedule Notification

Principal investigators are
notified of their experiment

schedule.

3 weeks post-review; at least
3-6 weeks prior to the

experiment start date.[1]

User Agreement

A formal agreement between
the user's institution and LANL

must be in place.

Must be completed before any

experimental work can begin.

Foreign National Access

Approval

Non-US citizens require DOE

approval.

Initiate at least 3 months prior

to planned arrival.[2]

On-site Training

Required safety and facility-

specific training.

Typically 1-3 hours upon

arrival.[2]

Below is a visual representation of the general user access workflow:
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General user access workflow at LANL facilities.
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Frequently Asked Questions (FAQs) - User Access

Q1: What types of user agreements are available, and what are the associated costs?

Al: LANL offers both Non-Proprietary User Agreements (NPUA) and Proprietary User
Agreements (PUA).[3] Non-proprietary research, where the results are intended for public
dissemination, typically does not incur charges for facility access.[4][5][6] For proprietary
research, where the user retains confidentiality of the data, full cost recovery is required.[4][5]
[6] This includes all direct and indirect costs associated with the experiment. An advance
payment is generally required before proprietary work can commence.[4][5]

Q2: What is the process for foreign nationals to gain access to LANL facilities?

A2: Non-US citizens must undergo a Department of Energy (DOE) approval process.[2] It is
crucial to inform the respective user office of your citizenship status at least three months prior
to your intended arrival to allow sufficient time for this approval.[2] Upon arrival, foreign
nationals must present a valid passport and visa documentation at the Badge Office to receive
a security badge.[7][8]

Shipping and Sample Management

Properly preparing and shipping samples and equipment is critical to a successful experiment.
The following guidelines will help researchers navigate the shipping process.

Shipping Workflow

Researcher’s Institution Los Alamos National Laboratory

. Follow LANL guidelines A Include contact & proposal number A Use approved carrier \ . . .
Sample Preparation Packaging Labeling ‘ Shipping Receivin g Inspection Delivery to Instrument

Click to download full resolution via product page

General workflow for shipping samples and equipment to LANL.
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Frequently Asked Questions (FAQs) - Shipping

Q3: What are the general requirements for shipping samples to LANL?

A3: All shipments should be addressed to your specific point of contact at LANL, including their
name and mail stop.[9] Packages must be clearly labeled with the material, owner, and ideally,
the proposal number.[9] It is also important to forward the delivery notification from the shipper
to your LANL contact.[9]

Q4: Are there special requirements for shipping hazardous or radioactive materials?

A4: Yes, the shipment of hazardous and radioactive materials is strictly regulated. These
materials must be shipped in accordance with all applicable Department of Transportation
(DOT) and International Air Transport Association (IATA) regulations. If your samples are
radioactive, they MUST be shipped as radioactive materials.[9] It is essential to coordinate with
your instrument scientist and the LANL shipping department well in advance to ensure
compliance.

Q5: How should biological samples be packaged for shipment?

A5: Biological samples should be transported using a triple packaging system to prevent
leakage and ensure safety.[10][11] This consists of a primary leak-proof container holding the
specimen, a secondary leak-proof container with absorbent material, and a rigid outer
packaging.[10][11] For frozen samples, use sufficient dry ice to maintain the temperature for at
least two days and ship early in the week to avoid weekend delays.[12]

On-Site Logistics and Troubleshooting

Once on-site, researchers will need to navigate badging, safety training, and the experimental
setup. This section provides guidance on these final steps and troubleshooting for common
iIssues.

On-Site Arrival Workflow
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Workflow for researchers upon arrival at a LANL facility.

Frequently Asked Questions (FAQs) - On-Site
Procedures and Troubleshooting

Q6: What documentation is required to obtain a visitor badge?

A6: U.S. citizens must provide a U.S. passport or birth certificate and a valid driver's license or
government-issued photo ID.[7][8] Foreign nationals are required to present a valid passport
and visa documentation.[7][8]
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Q7: What should I do if | encounter issues with my experimental setup or data collection?

A7: Your primary point of contact for any experimental issues is your assigned instrument
scientist. They can provide immediate assistance and troubleshooting guidance. For issues
related to the sample environment, such as cryogenic systems, it is crucial to report any
abnormalities like continuous venting or frost buildup to the facility staff immediately.[13]

Q8: | am conducting experiments at the National High Magnetic Field Laboratory (NHMFL)
Pulsed Field Facility. What are some common sources of noise in the measurements?

A8: A significant challenge in pulsed magnetic field measurements is the high electromotive
force (EMF) signal induced in the sensor's transmission line due to the rapidly changing
magnetic field.[14] Using twisted pair cables or an additional compensation loop can help
mitigate this issue.[14] It is also possible to subtract the EMF contribution by pulsing the field in
both positive and negative directions and processing the data accordingly.[14]

Data Management and Retrieval

Understanding how to access and manage your experimental data is a key part of the research
process at LANL.

Frequently Asked Questions (FAQs) - Data
Management

Q9: How can | access my experimental data after my experiment is complete?

A9: The process for data retrieval can vary depending on the facility and the nature of your
experiment. For non-proprietary research, data is typically made available to the user. The Los
Alamos Research Online portal provides access to publications and, in some cases, the
underlying data from LANL research.[15] It is recommended to discuss the specific data
retrieval process with your instrument scientist before concluding your experiment.

Q10: What is the long-term data retention policy for user experiments at LANL?

A10: Research data is generally retained for a minimum of three years after the final project
closeout.[16] However, if the data is used in a subsequent publication or grant application, it
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must be available for an additional six years.[16] Specific retention periods may be longer
depending on the terms of the user agreement or other regulatory requirements.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Beam Schedule [lansce.lanl.gov]

e 2. Prospective Users - Non US Citizens [lansce.lanl.gov]
» 3. woah.org [woah.org]

e 4. ornl.gov [ornl.gov]

e 5.inl.gov [inl.gov]

e 6. inl.gov [inl.gov]

e 7.cnls.lanl.gov [cnls.lanl.gov]

e 8. LANL | CHAMP [lins-champ.linl.gov]

e 9. lansce.lanl.gov [lansce.lanl.gov]

.
[ERN
o

. aphl.org [aphl.org]

.
[E
[E

. CINT General FAQ [cint.lanl.gov]

.
[ERN
N

. brd.nci.nih.gov [brd.nci.nih.gov]

.
[ERN
w

. 16.10.1 Cryogenic Safety Guidelines | Environment, Health and Safety [ehs.cornell.edu]

[ ]
[N
N

. mdpi.com [mdpi.com]

.
[ERN
(62}

. Time Structure of the LANSCE Beam [lansce.lanl.gov]
e 16. research.weill.cornell.edu [research.weill.cornell.edu]

« To cite this document: BenchChem. [Overcoming logistical hurdles for experiments at Los
Alamos facilities.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666505#0overcoming-logistical-hurdles-for-
experiments-at-los-alamos-facilities]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://research.weill.cornell.edu/sites/default/files/policy_forms/policy_4.21_research_data_retention.pdf
https://research.weill.cornell.edu/sites/default/files/policy_forms/policy_4.21_research_data_retention.pdf
https://www.benchchem.com/product/b1666505?utm_src=pdf-custom-synthesis
https://lansce.lanl.gov/users/beam-schedule.php
https://lansce.lanl.gov/facilities/wnr/user-program/prospective-users-non-us.php
https://www.woah.org/fileadmin/Home/fr/Health_standards/tahm/1.01.03_TRANSPORT.pdf
https://www.ornl.gov/sites/default/files/2019-02/TTWG_Partnering_Guide.pdf
https://inl.gov/content/uploads/2016/05/Revised-Guide-Partnering-with-National-Labs-Final.pdf
https://inl.gov/content/uploads/2023/06/Quick-Reference-to-Partnering-Final.pdf
https://cnls.lanl.gov/~serg/abstracts/useful%20visitor%20information.pdf
https://llns-champ.llnl.gov/participating-site-information/lanl
https://lansce.lanl.gov/_assets/docs/Checklist-for-WNR-Lujan-Users-v3.0-07.19.2022.pdf
https://www.aphl.org/aboutAPHL/publications/Documents/QSA-2021-Pack-Ship-Guidance-Biological-Substances-Job-Aid.pdf
https://cint.lanl.gov/user-resources/user-resources-faq.shtml
https://brd.nci.nih.gov/brd/sop/download-pdf/944
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-16-physical-hazards/1610-0
https://www.mdpi.com/1424-8220/23/3/1435
https://lansce.lanl.gov/facilities/time-structure.php
https://research.weill.cornell.edu/sites/default/files/policy_forms/policy_4.21_research_data_retention.pdf
https://www.benchchem.com/product/b1666505#overcoming-logistical-hurdles-for-experiments-at-los-alamos-facilities
https://www.benchchem.com/product/b1666505#overcoming-logistical-hurdles-for-experiments-at-los-alamos-facilities
https://www.benchchem.com/product/b1666505#overcoming-logistical-hurdles-for-experiments-at-los-alamos-facilities
https://www.benchchem.com/product/b1666505#overcoming-logistical-hurdles-for-experiments-at-los-alamos-facilities
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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